8-[(7-chloro-1-methyl-1H-indol-2-yl)carbonyl]-2-ethyl-2,8-diazaspiro[4.5]decan-3-one

• IUPAC Name: 8-(7-chloro-1-methylindole-2-carbonyl)-2-ethyl-2,8-diazaspiro[4.5]decan-3-one
• InChI: InChI=1S/C20H24ClN3O2/c1-3-23-13-20(12-17(23)25)7-9-24(10-8-20)19(26)16-11-14-5-4-6-15(21)18(14)22(16)2/h4-6,11H,3,7-10,12-13H2,1-2H3
• InChI Key: WPAYASCICNFCAP-UHFFFAOYSA-N
• Canonical SMILES: CCN1CC2(CCN(CC2)C(=O)C3=CC4=C(N3C)C(=CC=C4)Cl)CC1=O
• Molecular Formula: C20H24ClN3O2
• Molecular Weight: 373.9 g/mol

Description

Synthesis Analysis

Synthesis of compounds related to "8-[(7-chloro-1-methyl-1H-indol-2-yl)carbonyl]-2-ethyl-2,8-diazaspiro[4.5]decan-3-one" often involves multi-step synthetic routes, starting from readily available precursors. For example, 1-oxa-3,8-diazaspiro[4.5]decan-2-ones, which share a similar spirocyclic backbone, have been synthesized for screening as antihypertensive agents, showcasing the versatility of the spirocyclic core for generating compounds with potential biological activity (Caroon et al., 1981).

Molecular Structure Analysis

The molecular structure of spirocyclic compounds often contributes significantly to their pharmacological properties. For instance, the crystal structure analysis of similar compounds reveals a complex three-dimensional architecture that can interact with biological targets in a highly specific manner, affecting the compound's binding affinity and activity (Wang et al., 2011).

Chemical Reactions and Properties

Compounds with a diazaspirodecanone core can undergo various chemical reactions, enabling the introduction of different functional groups. This versatility facilitates the exploration of structure-activity relationships (SAR) to optimize pharmacological profiles. For example, modifications at specific positions of the spirocyclic core have been investigated for their effects on antihypertensive and neuroprotective activities (Tóth et al., 1997).

Physical Properties Analysis

The physical properties of spirocyclic compounds, such as solubility, melting point, and crystal structure, are crucial for their pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME). For instance, the solubility and stability of these compounds can be significantly influenced by their crystal form, which is important for drug formulation (Wang et al., 2011).

Chemical Properties Analysis

The chemical properties, such as reactivity and stability, of "8-[(7-chloro-1-methyl-1H-indol-2-yl)carbonyl]-2-ethyl-2,8-diazaspiro[4.5]decan-3-one" and related compounds, are influenced by the spirocyclic core and the substituents attached to it. These properties are critical for the compound's mechanism of action, as they determine how the compound interacts with its biological target. Studies on similar compounds have shown that modifications on the spirocyclic core can lead to significant changes in biological activity, highlighting the importance of chemical properties in drug design (Shukla et al., 2016).